Cas no 64626-32-0 (2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-)

• Product Name: 2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-
• CAS No: 64626-32-0
• MF: C₂₀H₃₆O₆
• MW: 372.496247291565
• CID: 515773
• PubChem ID: 71401320
• Update Time: 2025-07-12

2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-
• 7-[(2R,3S,4S)-4,6-dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]oxan-3-yl]heptanoic acid
• 9ALPHA,11,15S-TRIHYDROXY-THROMBOX-13E-EN-1-OIC ACID
• Thromboxane B1
• CTK2F6709
• SR-01000946741-1
• Q27144319
• HMS3649N04
• SR-01000946741
• (9beta,13E,15S)-9,11,15-trihydroxythrombox-13-en-1-oic acid
• CS-0079777
• (2R,3s,4s)-tetrahydro-4,6-dihydroxy-2-[(1e,3s)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-heptanoic acid
• HY-120980
• (9S,13E,15S)-9,11,15-trihydroxythrombox-13-en-1-oic acid
• DB-214748
• CHEBI:73994
• 64626-32-0
• 7-[(2R,3S,4S)-4,6-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]oxan-3-yl]heptanoic acid

• Inchi： 1S/C20H36O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h12-13,15-18,20-22,25H,2-11,14H2,1H3,(H,23,24)/t15-,16-,17-,18+,20?/m0/s1
• InChI Key： JSDWWNLTJCCSAV-YLQJXANPSA-N
• SMILES： O1C(C[C@@H]([C@H](CCCCCCC(=O)O)[C@H]1C=C[C@H](CCCCC)O)O)O

Computed Properties

• Exact Mass: 372.25100
• Monoisotopic Mass: 372.25118886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 107.22000
• LogP: 2.99340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thromboxanes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Thromboxanes